N-methyl-2-((5-(4-(5-phenylisoxazole-3-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-methyl-2-[[5-[4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H20N6O3S2/c1-20-16(26)12-29-19-22-21-18(30-19)25-9-7-24(8-10-25)17(27)14-11-15(28-23-14)13-5-3-2-4-6-13/h2-6,11H,7-10,12H2,1H3,(H,20,26)
• InChI Key: FFSCBQHHWLYBAK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NN=C(S1)N2CCN(CC2)C(=O)C3=NOC(=C3)C4=CC=CC=C4
• Molecular Formula: C19H20N6O3S2
• Molecular Weight: 444.5 g/mol

Description

N-methyl-2-((5-(4-(5-phenylisoxazole-3-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H20N6O3S2 and its molecular weight is 444.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Piperazine Derivatives : A study focused on synthesizing novel 1,3,4-thiadiazole amide compounds containing piperazine. These compounds demonstrated inhibitory effects on certain pathogens and showed some antiviral activity (Xia, 2015).

Antimicrobial and Anticancer Properties

• Antimicrobial Evaluation : A research paper reported the synthesis of 5-Phenyl-5H-thiazolo[4,3-b][1,3,4]thiadiazole systems, which were evaluated for their antimicrobial properties (Hamama et al., 2017).
• Anticancer Activity : Another study synthesized N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo [d] imidazol-1-yl) acetamides and evaluated their anticancer activity against various human cancer cell lines (Boddu et al., 2018).

Leishmanicidal and Antiviral Applications

• Leishmanicidal Activity : A research on 1,3,4-thiadiazole derivatives revealed strong leishmanicidal activity against Leishmania major promastigotes (Foroumadi et al., 2005).

Inhibitory Effects on Enzymes

• Acyl-Coenzyme A Inhibitor : The study of a compound similar to the specified one showed potent inhibitory effects on human acyl-coenzyme A:cholesterol O-acyltransferase, suggesting potential use in treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Antimicrobial and Antifungal Applications

• Antibacterial Evaluation : Isoxazolinyl oxazolidinones containing derivatives were synthesized and exhibited significant antibacterial activity against resistant Gram-positive and Gram-negative bacteria (Varshney et al., 2009).

Applications in Nonionic Surfactant Synthesis

• Surfactant Synthesis and Microbiological Activities : Novel scaffolds involving Thiadiazolyl Piperidine and Piperazine were synthesized from biologically active stearic acid, showing promise in antimicrobial activities and as nonionic surfactants (Abdelmajeid et al., 2017).